Cas no 1105196-83-5 (1-(2-aminoethyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(2-aminoethyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1105196-83-5
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• MDL: MFCD11986558
• CID: 4560706
• PubChem ID: 33677426
• Update Time: 2024-11-05

1-(2-aminoethyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-5-(4-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-Amino-ethyl)-5-(4-methyl-benzyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2-aminoethyl)-1,5-dihydro-5-[(4-methylphenyl)methyl]-
• 1-(2-aminoethyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1105196-83-5
• 1-(2-aminoethyl)-5-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• AKOS005206414
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1-(2-aminoethyl)-1,5-dihydro-5-[(4-methylphenyl)methyl]-
• EN300-239059
• 1-(2-AMINOETHYL)-5-(4-METHYLBENZYL)-1,5-DIHYDRO-4H-PYRAZOLO[3,4-D]PYRIMID+
• F2135-0829
• CCG-305277

• MDL： MFCD11986558
• Inchi： 1S/C15H17N5O/c1-11-2-4-12(5-3-11)9-19-10-17-14-13(15(19)21)8-18-20(14)7-6-16/h2-5,8,10H,6-7,9,16H2,1H3
• InChI Key： RCXBPXNRWILXKG-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C)C=C2)C(=O)C2C=NN(CCN)C=2N=1

Computed Properties

• Exact Mass: 283.14331018g/mol
• Monoisotopic Mass: 283.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.5Ų